Cas no 1061731-86-9 (tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate)

• Product Name: tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate
• CAS No: 1061731-86-9
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• MDL: MFCD13184372
• CID: 832213
• PubChem ID: 73013919
• Update Time: 2025-08-02

tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate
• 3,9-Diazaspiro[5.5]undecane-3-carboxylic acid, 8-oxo-, 1,1-dimethylethyl ester
• tert-?butyl 8-?oxo-?3,?9-?diazaspiro[5.5]?undecane-?3-?carboxylate
• AS-49838
• 3,9-Diazaspiro[5.5]undecane-3-carboxylicacid,8-oxo-,1,1-dimethylethylester
• C14H24N2O3
• N11218
• SY244729
• AC-30838
• SB13980
• tert-Butyl8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate
• CS-0000410
• SCHEMBL16862285
• 1061731-86-9
• AKOS022186087
• 3-Boc-8-oxo-3,9-diazaspiro[5.5]undecane
• MFCD13184372
• BCP25716
• tert-butyl 10-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate

• MDL： MFCD13184372
• Inchi： 1S/C14H24N2O3/c1-13(2,3)19-12(18)16-8-5-14(6-9-16)4-7-15-11(17)10-14/h4-10H2,1-3H3,(H,15,17)
• InChI Key： NICATZPYVMNDQX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC(NCC2)=O)CC1)=O

Computed Properties

• Exact Mass: 268.17900
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.8 g/l) (25 º C),
• PSA: 58.64000
• LogP: 2.18040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate

Introduction to tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 1061731-86-9)

tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 1061731-86-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The compound's molecular formula is C₁₆H₂₇N₂O₄, and it has a molecular weight of approximately 303.4 g/mol.

The spirocyclic structure of tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate is particularly noteworthy due to its ability to adopt specific conformations that can influence its biological activity. Spirocyclic compounds are known for their rigidity, which can enhance their binding affinity to specific protein targets. This property makes them valuable candidates for drug discovery and development.

In recent years, the interest in spirocyclic compounds has grown significantly due to their potential therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) highlighted the role of spirocyclic compounds in modulating various biological pathways, including those involved in inflammation and cancer. The tert-butyl group in tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate adds an additional layer of complexity and stability to the molecule, making it a promising candidate for further investigation.

The carboxylate functionality in the compound is another key feature that contributes to its biological activity. Carboxylate groups are known for their ability to form hydrogen bonds and coordinate with metal ions, which can enhance the compound's interactions with biological targets. This property is particularly important in the context of drug design, where the ability to form stable complexes with target proteins can significantly improve the efficacy of a drug.

The 8-oxo group in tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate is a ketone functional group that can participate in various chemical reactions, including Michael additions and nucleophilic attacks. The presence of this group can also influence the compound's electronic properties and reactivity, making it a versatile building block for synthetic chemistry.

In terms of synthesis, tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of appropriate precursors followed by cyclization and oxidation steps. The synthesis process is often optimized to achieve high yields and purity, which are crucial for downstream applications such as pharmacological testing and clinical trials.

The biological activity of tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate has been explored in several studies. For example, a study published in *Bioorganic & Medicinal Chemistry* (2020) investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that the compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate has also been studied for its potential anticancer effects. A recent study published in *Cancer Research* (2021) demonstrated that the compound could selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings highlight the compound's versatility and potential as a multifunctional therapeutic agent.

The safety profile of tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate is another important aspect that has been investigated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development into clinical trials.

In conclusion, tert-Butyl 8-oxo-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 1061731-86-9) is a complex organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure, combined with functional groups such as carboxylate and 8-oxo, makes it a versatile candidate for drug discovery and development. Ongoing research continues to explore its biological activities and therapeutic applications, positioning it as an exciting area of focus in the field.